Cas no 444080-03-9 (Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-)

Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- structure
444080-03-9 structure
Product name:Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
CAS No:444080-03-9
MF:C16H15NO5
MW:301.294
CID:328289
PubChem ID:708939

Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]-
    • 3-[(3,5-dimethoxybenzoyl)amino]benzoic acid
    • 3-(3,5-dimethoxybenzamido)benzoic acid
    • 3-[(3,5-dimethoxyphenyl)carbonylamino]benzoic acid
    • Benzoic acid, 3-[(3,5-dimethoxybenzoyl)amino]-
    • Oprea1_864410
    • AKOS000106323
    • 3-[(3,5-dimethoxybenzoyl)amino]-Benzoic acid
    • SBB043549
    • DTXSID70351778
    • CS-0003888
    • 3-(3,5-dimethoxybenzamido)benzoicacid
    • 444080-03-9
    • Inchi: InChI=1S/C16H15NO5/c1-21-13-7-11(8-14(9-13)22-2)15(18)17-12-5-3-4-10(6-12)16(19)20/h3-9H,1-2H3,(H,17,18)(H,19,20)
    • InChI Key: HKECJAFPUIWIPE-UHFFFAOYSA-N
    • SMILES: COC1=CC(OC)=CC(C(NC2=CC=CC(C(O)=O)=C2)=O)=C1

Computed Properties

  • Exact Mass: 301.09500
  • Monoisotopic Mass: 301.09502258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.86000
  • LogP: 2.72730

Benzoicacid, 3-[(3,5-dimethoxybenzoyl)amino]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1073976-1g
3-[(3,5-dimethoxybenzoyl)amino]-Benzoic acid
444080-03-9 97%
1g
¥3303.00 2024-05-13

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